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Compound of Interest

Compound Name: lodoethane-2,2,2-d3

Cat. No.: B032736

An in-depth examination of the physical properties, safety data, and handling protocols for
lodoethane-2,2,2-d3, a deuterated ethylating agent crucial for advancements in
pharmaceutical research and development.

This technical guide provides a detailed overview of lodoethane-2,2,2-d3 (Ethyl-d3 iodide), a
valuable isotopically labeled compound in organic synthesis and medicinal chemistry. Its
primary application lies in its use as a reagent for introducing a deuterated ethyl group into
molecules, a technique essential for metabolism studies, reaction mechanism elucidation, and
the development of deuterated drugs with potentially improved pharmacokinetic profiles. This
document is intended to serve as a comprehensive resource for researchers, scientists, and
drug development professionals, offering readily accessible data on its physical characteristics
and critical safety information to ensure its proper and safe utilization in a laboratory setting.

Core Physical and Chemical Properties

lodoethane-2,2,2-d3 is a colorless to yellowish liquid. As a deuterated analog of iodoethane, it
shares many chemical properties with its non-deuterated counterpart but with a higher
molecular weight due to the presence of three deuterium atoms. This isotopic substitution is
key to its utility in various analytical and research applications. Many of its physical properties
are well-documented in commercially available sources.

Summary of Physical Properties
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The following table summarizes the key physical properties of lodoethane-2,2,2-d3. This data
is compiled from various chemical suppliers and databases, providing a comparative overview
for easy reference.

Property Value

Molecular Formula CDsCHal

Molecular Weight 158.98 g/mol

Boiling Point 69-73 °C (lit.)

Melting Point -108 °C (lit.)

Density 1.987 g/mL at 25 °C (lit.)
Refractive Index (n20/D) 1.509 (lit.)

Flash Point 72 °C (closed cup)

Safety Data Sheet (SDS) Overview

The safe handling of lodoethane-2,2,2-d3 is paramount. This section provides a summary of
the essential safety information typically found in a Safety Data Sheet (SDS). Users should
always consult the specific SDS provided by their supplier before handling this chemical.

Hazard Identification

lodoethane-2,2,2-d3 is classified as a hazardous substance. The following table outlines its
hazard classifications and associated statements.
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. . Hazard
Hazard Class GHS Pictogram(s) Signal Word
Statement(s)
o E, H226: Flammable
Flammable Liquid laalt text Danger o
liquid and vapor.
- E, ) H302: Harmful if
Acute Toxicity, Oral laalt text Warning
swallowed.
Skin b, _ H315: Causes skin
_ o lraalt text Warning o
Corrosion/Irritation irritation.
o E, ) H319: Causes serious
Eye Damage/Irritation  leualt text Warning o
eye irritation.
H334: May cause
allergy or asthma
. . symptoms or
Respiratory or Skin t, ) S
o laalt text Danger breathing difficulties if
Sensitization )
inhaled. H317: May
cause an allergic skin
reaction.
H341: Suspected of
Germ Cell B, ) ) )
o raalt text Warning causing genetic
Mutagenicity
defects.
Specific Target Organ
o ) b, ] H335: May cause
Toxicity (Single laalt text Warning ) o
respiratory irritation.
Exposure)
First-Aid Measures
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Exposure Route First-Aid Procedure

Move victim to fresh air and keep at rest in a

position comfortable for breathing. If

Inhalation L .
experiencing respiratory symptoms, call a
poison center or doctor.
Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water. If skin irritation or rash

occurs, get medical advice/attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

) Call a poison center or doctor if you feel unwell.
Ingestion . . "
Rinse mouth. Do NOT induce vomiting.

Handling and Storage

Handling: Use only in a well-ventilated area. Wear personal protective equipment. Avoid
breathing vapors or mists. Keep away from open flames, hot surfaces, and sources of ignition.
Take precautionary measures against static discharge.

Storage: Store in a well-ventilated place. Keep container tightly closed. Store refrigerated (+2°C
to +8°C).[1] Protect from light.[1] Incompatible with strong bases, magnesium, and strong
oxidizing agents.[2]

Experimental Protocols

The following sections describe generalized experimental protocols for the synthesis of
lodoethane-2,2,2-d3 and the determination of its key physical properties. These are intended
as illustrative examples and may require optimization based on specific laboratory conditions
and equipment.

Synthesis of lodoethane-2,2,2-d3
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The synthesis of lodoethane-2,2,2-d3 typically follows the well-established method for

preparing iodoalkanes from the corresponding alcohol using iodine and red phosphorus.

Materials:

Ethanol-2,2,2-d3 (CDsCH20H)

Red Phosphorus

lodine

Anhydrous sodium carbonate

Anhydrous calcium chloride

Distillation apparatus

Reaction flask with reflux condenser and dropping funnel

Procedure:

In a round-bottom flask, a mixture of red phosphorus and Ethanol-2,2,2-d3 is prepared.
The flask is cooled in an ice bath.

Finely powdered iodine is added portion-wise through the dropping funnel with constant
stirring. The rate of addition is controlled to prevent the reaction from becoming too vigorous.

After the addition of iodine is complete, the mixture is allowed to stand at room temperature
for a period, followed by gentle heating under reflux to complete the reaction.

The crude lodoethane-2,2,2-d3 is then isolated by distillation.

The distillate is washed with a dilute solution of anhydrous sodium carbonate to remove any
acidic impurities, followed by a water wash.

The product is dried over anhydrous calcium chloride and then purified by fractional
distillation.
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Ethanol-2,2,2-d3 Reaction . . .
- Distillation Washing Drying Fractional Distillation
Red Phosphorus (Formation of Pls in situ, (Isolation of crude product) (Removal of acidic impurities) (Removal of water) (Final purification)
lodine followed by reaction with alcohol)

Click to download full resolution via product page

A generalized workflow for the synthesis of lodoethane-2,2,2-d3.

Determination of Boiling Point

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Procedure:

A small amount of lodoethane-2,2,2-d3 is placed in the small test tube.
e The thermometer is immersed in the liquid, ensuring the bulb is fully covered.
o The capillary tube is placed in the test tube with the open end downwards.

e The apparatus is gently heated. A stream of bubbles will emerge from the capillary tube as
the air inside expands.

e Heating is continued until a continuous stream of bubbles is observed.
e The heat is then removed, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

Apparatus:
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e Pycnometer (specific gravity bottle) of a known volume

e Analytical balance

Procedure:

The empty, clean, and dry pycnometer is weighed.

e The pycnometer is filled with lodoethane-2,2,2-d3, ensuring no air bubbles are trapped, and
weighed again. The temperature of the liquid is recorded.

e The pycnometer is then emptied, cleaned, dried, and filled with distilled water and weighed
again at the same temperature.

e The density of lodoethane-2,2,2-d3 is calculated using the following formula: Density =
(Mass of lodoethane-2,2,2-d3 / Mass of water) * Density of water at the measurement
temperature.
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Density Determination Workflow

(Weigh empty pycnomete)
;
(Fill pycnometer With)
lodoethane-2,2,2-d3
;
(Weigh filled pycnomete)
;
(Fill pycnometer with Water)
;
(Weigh pycnometer with WateD
;
/Calculate density/
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A logical workflow for determining the density of lodoethane-2,2,2-d3.
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This comprehensive guide provides essential information for the safe and effective use of
lodoethane-2,2,2-d3 in a research setting. It is imperative that all laboratory personnel
familiarize themselves with this information and the complete Safety Data Sheet before
commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

[isotope.com]

e 2.7439-87-4 CAS MSDS (lodoethane--d3) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

 To cite this document: BenchChem. [lodoethane-2,2,2-d3: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032736#iodoethane-2-2-2-d3-physical-properties-
and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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